Cas no 944907-13-5 (5-(propan-2-yl)-1,3,4-oxadiazole-2-carboxylic acid)

• Product Name: 5-(propan-2-yl)-1,3,4-oxadiazole-2-carboxylic acid
• CAS No: 944907-13-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 1001001
• PubChem ID: 23358692
• Update Time: 2025-04-20

5-(propan-2-yl)-1,3,4-oxadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-1,3,4-oxadiazole-2-carboxylic acid
• 5-ISOPROPYL-1,3,4-OXADIAZOLE-2-CARBOXYLCI ACID
• 5-propan-2-yl-1,3,4-oxadiazole-2-carboxylic acid
• 5-(propan-2-yl)-1,3,4-oxadiazole-2-carboxylic acid
• 944907-13-5
• F88332
• DTXSID10633343
• FNVVCBJRDHVXOL-UHFFFAOYSA-N
• SCHEMBL8840265
• AKOS006305467
• AB56098
• CS-0290855
• EN300-1239533
• 5-Isopropyl-[1,3,4]oxadiazole-2-carboxylic acid
• DB-107659

• Inchi： 1S/C6H8N2O3/c1-3(2)4-7-8-5(11-4)6(9)10/h3H,1-2H3,(H,9,10)
• InChI Key： FNVVCBJRDHVXOL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NN=C1C(C)C

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles